N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C20H23ClFN3O4S/c21-16-2-1-3-18(14-16)24-9-11-25(12-10-24)30(27,28)13-8-23-20(26)15-29-19-6-4-17(22)5-7-19/h1-7,14H,8-13,15H2,(H,23,26)
• InChI Key: GHQZJUAPVAXADQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)S(=O)(=O)CCNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C20H23ClFN3O4S
• Molecular Weight: 455.9 g/mol

Description

The compound is a derivative of piperazine, which is a class of organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions. Piperazine derivatives have been extensively studied for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely show the piperazine ring, with the various substituents attached at the appropriate positions. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the presence of polar or nonpolar groups.

Scientific Research Applications

Dopamine D4 Receptor Ligand

Compounds structurally similar to the one , such as N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, have been found to be potent and selective ligands for the dopamine D4 receptor. This suggests that your compound could potentially have applications in neuroscience research, particularly in studies related to dopamine function and disorders.

Analgesic Activity

. This suggests that your compound could potentially be used in pain management research.

Synthesis of Derivatives

The compound could serve as a precursor for the synthesis of various derivatives, such as chalcone, indole, and quinoline. These derivatives could have a wide range of pharmacological activities, expanding the potential applications of your compound.

Study of Molecular Interactions

.

Development of Tailored Drugs

. By studying its effects and interactions with various biological systems, researchers could design new pharmaceuticals or improve existing ones.

Industrial Organic Chemistry

. It could be used in the synthesis of various other compounds, or as a starting point for the development of new synthetic methods.

Mechanism of Action

Target of Action

The primary targets of this compound are the D4 dopamine receptors . These receptors are a type of G protein-coupled receptors that are prevalent in the brain and play a significant role in the neural signaling pathways associated with reward, addiction, and movement.

Mode of Action

The compound acts as a potent and selective ligand for the D4 dopamine receptors . It binds to these receptors and modulates their activity, leading to changes in the downstream signaling pathways.

Biochemical Pathways

Upon binding to the D4 dopamine receptors, the compound influences several biochemical pathways. These pathways are primarily related to the dopaminergic signaling in the brain . The downstream effects of this modulation can impact various physiological processes, including mood regulation, reward response, and motor control.

Pharmacokinetics

It is known that the compound issoluble in DMSO , which suggests that it may have good bioavailability. The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would need to be further studied to fully understand its pharmacokinetics.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity.